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Compound of Interest

Compound Name: 2-(Trimethylsilyl)ethanol

Cat. No.: B050070 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The 2-(trimethylsilyl)ethoxymethyl (SEM) group is a versatile and robust protecting group for

hydroxyl functionalities, widely employed in complex organic synthesis. Derived from 2-
(trimethylsilyl)ethanol (TMSE), the SEM ether offers a distinct stability profile, rendering it an

invaluable tool in multistep synthetic campaigns, particularly in the synthesis of natural products

and active pharmaceutical ingredients.[1][2] This document provides detailed application notes,

experimental protocols, and a summary of its stability and orthogonality.

The SEM group is known for its stability under a wide range of conditions including basic,

reductive, and oxidative environments, as well as in the presence of many organometallic

reagents.[2] It is generally more robust than other acetal-based protecting groups like

methoxymethyl (MOM) and tetrahydropyranyl (THP) ethers under acidic conditions.[3]

However, it can be readily and selectively cleaved under specific fluoride-mediated or acidic

conditions.[1][2]

Protection of Hydroxyl Groups
The protection of an alcohol as its SEM ether is typically achieved by reacting the alcohol with

2-(trimethylsilyl)ethoxymethyl chloride (SEM-Cl) in the presence of a base. The choice of base

and solvent can be adapted to the substrate's reactivity and solubility.
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Hydroxyl Protection Workflow
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Stability Profile of SEM Protecting Group
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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